Cas no 2825012-17-5 (5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine
• CAS No: 2825012-17-5
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• CID: 6399812
• PubChem ID: 165839737
• Update Time: 2025-11-01

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Z4130707545
• 2825012-17-5
• 5-chloro-2-nitropyrazolo[1,5-a]pyrimidine
• EN300-7493284
• 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H3ClN4O2/c7-4-1-2-10-5(8-4)3-6(9-10)11(12)13/h1-3H
• InChI Key： VFPVYCBFQXUZNA-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC([N+](=O)[O-])=N2)N=1

Computed Properties

• Exact Mass: 197.9944530g/mol
• Monoisotopic Mass: 197.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Additional information on 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine, also known by its CAS number 2825012-17-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds with unique electronic properties. The presence of a chlorine atom at the 5-position and a nitro group at the 2-position imparts distinct chemical reactivity and physical properties to this molecule.

The synthesis of 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and cyclization steps. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring minimal side reactions and maximal product formation.

Pyrazolo[1,5-a]pyrimidines have gained considerable attention in the field of medicinal chemistry due to their potential as kinase inhibitors. Studies have shown that 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against several protein kinases, making it a promising candidate for anticancer drug development. The nitro group at the 2-position plays a crucial role in enhancing the compound's bioactivity by increasing its electron-withdrawing effects and improving its binding affinity to target enzymes.

In addition to its biological applications, 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine has also been investigated for its potential use in optoelectronic devices. The compound's aromatic structure and conjugated system contribute to its excellent light-absorbing properties, making it a suitable material for organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability.

The electronic properties of pyrazolo[1,5-a]pyrimidines have also been leveraged in the development of sensors for detecting environmental pollutants. By functionalizing the nitrogen atoms in the ring system with appropriate substituents, researchers have created sensors that exhibit high sensitivity and selectivity towards toxic gases such as nitrogen dioxide and sulfur dioxide. These sensors offer a cost-effective solution for monitoring air quality in industrial settings.

CAS No 2825012-17-5, or 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine, has also found applications in materials science as a precursor for synthesizing advanced polymers and nanomaterials. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal stability. These materials are being explored for use in high-performance composites and aerospace applications.

The recent surge in research on pyrazolo[1,5-a]pyrimidines has been driven by their versatile chemical properties and wide-ranging applications. Scientists are continuously exploring new synthetic routes and functionalization strategies to unlock the full potential of these compounds. The integration of computational chemistry techniques has further accelerated the discovery process by enabling accurate predictions of molecular behavior and reactivity.

In conclusion, 5-Chloro-2-nitropyrazolo[1,5-a]pyrimidine, with its unique chemical structure and diverse functional groups, stands out as a valuable compound in contemporary chemical research. Its applications span across medicinal chemistry, optoelectronics, environmental sensing, and materials science, making it an essential component in advancing modern technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.